Cas no 52298-33-6 (1-ethoxy-1-oxopropan-2-yl benzoate)
52298-33-6 structure
Product Name:1-ethoxy-1-oxopropan-2-yl benzoate
CAS No:52298-33-6
MF:C12H14O4
MW:222.237164020538
CID:936707
PubChem ID:296953
Update Time:2025-04-19
1-ethoxy-1-oxopropan-2-yl benzoate Chemical and Physical Properties
Names and Identifiers
-
- 1-ethoxy-1-oxopropan-2-yl benzoate
- (1-ethoxy-1-oxopropan-2-yl) benzoate
- AC1L6QWO
- NSC167527
- NSC-167527
- NSC 167527
- 52298-33-6
- DTXSID60304839
-
- Inchi: 1S/C12H14O4/c1-3-15-11(13)9(2)16-12(14)10-7-5-4-6-8-10/h4-9H,3H2,1-2H3
- InChI Key: LPPNDZSYOHMWQY-UHFFFAOYSA-N
- SMILES: O(C(C1C=CC=CC=1)=O)C(C(=O)OCC)C
Computed Properties
- Exact Mass: 222.08922
- Monoisotopic Mass: 222.08920892g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 6
- Complexity: 243
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 52.6Ų
Experimental Properties
- PSA: 52.6
- LogP: 1.79500
1-ethoxy-1-oxopropan-2-yl benzoate Related Literature
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
52298-33-6 (1-ethoxy-1-oxopropan-2-yl benzoate) Related Products
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